Cas no 223575-76-6 (2'-chloro-[1,1'-biphenyl]-2-carbaldehyde)

• Product Name: 2'-chloro-[1,1'-biphenyl]-2-carbaldehyde
• CAS No: 223575-76-6
• MF: C₁₃H₉ClO
• MW: 216.662962675095
• MDL: MFCD04039056
• CID: 252157
• PubChem ID: 1392375
• Update Time: 2025-10-29

2'-chloro-[1,1'-biphenyl]-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxaldehyde,2'-chloro-
• 2'-Chloro[1,1'-biphenyl]-2-carbaldehyde
• 2'-CHLORO-BIPHENYL-2-CARBALDEHYDE
• 2-(2-chlorophenyl)benzaldehyde
• 2'-Chloro-[1,1'-biphenyl]-2-carboxaldehyde
• 2'-chloro-[1,1'-biphenyl]-2-carbaldehyde
• A878575
• 2-formyl-(2'-chloro-1,1'-biphenyl)
• MFCD04039056
• CHEMBL2315971
• F79967
• YIA57576
• 2'-chlorobiphenyl-2-carbaldehyde
• AB92555
• 223575-76-6
• FT-0681962
• 2'-Chloro-biphenyl-2-carbaldehyde, AldrichCPR
• Z733414562
• 2'-Chloro-biphenyl-2-carboxaldehyde
• CS-0216235
• BB 0222514
• J-508578
• AKOS004113888
• EN300-370054
• VNKJIEIGSAHDGE-UHFFFAOYSA-N
• DTXSID40362614
• MC-0021
• SCHEMBL1547476

• MDL： MFCD04039056
• Inchi： 1S/C13H9ClO/c14-13-8-4-3-7-12(13)11-6-2-1-5-10(11)9-15/h1-9H
• InChI Key： VNKJIEIGSAHDGE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 216.03400
• Monoisotopic Mass: 216.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.214
• Boiling Point: 344.3°C at 760 mmHg
• Flash Point: 180.3°C
• Refractive Index: 1.618
• PSA: 17.07000
• LogP: 3.81950

2'-chloro-[1,1'-biphenyl]-2-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22-41-43
• Safety Instruction： 26-36/37-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2'-chloro-[1,1'-biphenyl]-2-carbaldehyde

Research Brief on 2'-Chloro-[1,1'-Biphenyl]-2-Carbaldehyde (CAS: 223575-76-6) in Chemical Biology and Pharmaceutical Applications

2'-Chloro-[1,1'-biphenyl]-2-carbaldehyde (CAS: 223575-76-6) is a biphenyl derivative with significant potential in chemical biology and pharmaceutical research. This compound has garnered attention due to its structural versatility and utility as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, biological activities, and potential therapeutic applications.

Recent literature indicates that 2'-chloro-[1,1'-biphenyl]-2-carbaldehyde serves as a critical building block in the synthesis of small-molecule inhibitors targeting protein kinases. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of novel JAK2 inhibitors, which show promise for treating myeloproliferative disorders. The compound's chloro and aldehyde functional groups enable facile derivatization, allowing researchers to optimize pharmacokinetic properties and target selectivity.

In addition to its role in kinase inhibitor design, 2'-chloro-[1,1'-biphenyl]-2-carbaldehyde has been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, though further mechanistic studies are warranted.

Synthetic methodologies for 2'-chloro-[1,1'-biphenyl]-2-carbaldehyde have also advanced in recent years. A 2023 paper in Organic Process Research & Development described a scalable, green chemistry approach using palladium-catalyzed Suzuki-Miyaura coupling, achieving high yields (>85%) and reduced environmental impact compared to traditional methods. This progress in synthesis is critical for enabling larger-scale production and further pharmacological evaluation of this compound and its derivatives.

Looking ahead, researchers are exploring the potential of 2'-chloro-[1,1'-biphenyl]-2-carbaldehyde in other therapeutic areas, including neurodegenerative diseases and cancer immunotherapy. Preliminary in vitro studies suggest that certain derivatives may modulate neuroinflammatory pathways relevant to Alzheimer's disease. However, these findings require validation in animal models before clinical potential can be assessed.

In conclusion, 2'-chloro-[1,1'-biphenyl]-2-carbaldehyde (CAS: 223575-76-6) represents a versatile scaffold with multiple applications in medicinal chemistry. Recent advances in its synthesis and biological evaluation underscore its importance as a research tool and potential therapeutic agent. Future studies should focus on expanding its structure-activity relationships, optimizing drug-like properties, and exploring novel therapeutic indications for this promising compound.